Cas no 1155530-57-6 (2-hydroxy-N-3-(propan-2-yl)phenylacetamide)

• Product Name: 2-hydroxy-N-3-(propan-2-yl)phenylacetamide
• CAS No: 1155530-57-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD12137938
• CID: 4573522
• PubChem ID: 43558728
• Update Time: 2025-08-05

2-hydroxy-N-3-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-N-[3-(propan-2-yl)phenyl]acetamide
• 2-hydroxy-N-3-(propan-2-yl)phenylacetamide

• MDL： MFCD12137938
• Inchi： 1S/C11H15NO2/c1-8(2)9-4-3-5-10(6-9)12-11(14)7-13/h3-6,8,13H,7H2,1-2H3,(H,12,14)
• InChI Key： LUISSLQHLUDFIH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(C)C)=C1)(=O)CO

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-hydroxy-N-3-(propan-2-yl)phenylacetamide

Professional Introduction to Compound with CAS No. 1155530-57-6 and Product Name: 2-hydroxy-N-3-(propan-2-yl)phenylacetamide

Compound with the CAS number 1155530-57-6 and the product name 2-hydroxy-N-3-(propan-2-yl)phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of 2-hydroxy-N-3-(propan-2-yl)phenylacetamide features a phenyl ring substituted with a hydroxyl group and an acetamide moiety, further modified by a propyl group at the 3-position. Such a configuration suggests a high degree of specificity in its interactions with biological targets, making it a promising candidate for drug development.

The pharmacological significance of 2-hydroxy-N-3-(propan-2-yl)phenylacetamide lies in its ability to modulate various biological pathways. Recent studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory responses, particularly those related to chronic diseases. The presence of the hydroxyl group and the propyl substitution enhances its binding affinity to target proteins, which is crucial for developing effective therapeutic agents. This compound’s mechanism of action is believed to involve the inhibition of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators.

One of the most compelling aspects of 2-hydroxy-N-3-(propan-2-yl)phenylacetamide is its potential in treating neurological disorders. Emerging research indicates that this compound may have neuroprotective properties, making it a viable candidate for conditions such as Alzheimer’s disease and Parkinson’s disease. The phenolic hydroxyl group in its structure is known to exhibit antioxidant activity, which is essential for mitigating oxidative stress—a hallmark of neurodegenerative diseases. Furthermore, the propyl substituent may enhance blood-brain barrier penetration, improving bioavailability and therapeutic efficacy.

In vitro studies have demonstrated that 2-hydroxy-N-3-(propan-2-yl)phenylacetamide exhibits significant anti-inflammatory and analgesic effects. Its ability to inhibit COX and LOX enzymes has been particularly noteworthy, as these enzymes are central to the pathophysiology of inflammation and pain. The compound’s structure allows for selective binding to these enzymes, minimizing side effects commonly associated with non-selective inhibitors. This selectivity is a critical factor in developing safer and more effective medications for chronic inflammatory conditions.

The synthesis of 2-hydroxy-N-3-(propan-2-yl)phenylacetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular structure efficiently. These techniques not only enhance the yield but also minimize byproduct formation, ensuring that the final product meets stringent pharmaceutical standards.

Recent advancements in computational chemistry have further enhanced our understanding of 2-hydroxy-N-3-(propan-2-yl)phenylacetamide’s pharmacokinetic properties. Molecular docking studies have identified key interactions between this compound and its target proteins, providing insights into its mechanism of action at an atomic level. These studies have been instrumental in optimizing the compound’s structure for improved efficacy and reduced toxicity. Additionally, computational modeling has helped predict potential drug-drug interactions, which is crucial for safe clinical translation.

The clinical development pipeline for 2-hydroxy-N-3-(propan-2-yl)phenylacetamide is currently undergoing rigorous evaluation. Preclinical trials have shown promising results in animal models, particularly in reducing inflammation and pain without significant side effects. These findings have prompted regulatory agencies to consider this compound for advanced clinical trials in humans. The next phase involves large-scale clinical trials to assess its safety profile, dosage optimization, and long-term efficacy in patients with chronic inflammatory conditions.

The versatility of 2-hydroxy-N-3-(propan-2-yl)phenylacetamide extends beyond its primary therapeutic applications. Researchers are exploring its potential use in combination therapies, where it could synergize with existing medications to enhance treatment outcomes. This approach is particularly relevant in managing complex diseases that require multifaceted treatment strategies. The compound’s ability to modulate multiple biological pathways makes it an attractive candidate for such combinatorial therapies.

In conclusion, 2-hydroxy-N-3-(propan-2-y1)phenylacetamide represents a significant advancement in pharmaceutical chemistry with substantial potential for treating various chronic diseases. Its unique molecular structure, coupled with promising preclinical results, positions it as a leading candidate for future drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in improving patient outcomes worldwide.